BE“GHE Foundational & Exploratory

Check Availability & Pricing

4-Methylcatechol-d8 chemical properties and
stability

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methylcatechol-d8

Cat. No.: B12402542

An In-depth Technical Guide to 4-Methylcatechol-d8: Chemical Properties and Stability
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, stability,
and handling protocols for 4-Methylcatechol-d8 (CAS No: 1219803-18-5). This deuterated
analog of 4-Methylcatechol is a valuable tool in metabolic research, pharmacokinetic studies,
and as an internal standard in mass spectrometry-based analyses. Understanding its core
characteristics is crucial for its effective application in a laboratory setting.

Core Chemical Properties

Quantitative data for 4-Methylcatechol-d8 are summarized below. Where specific data for the
deuterated species is unavailable, values for the non-deuterated parent compound (4-
Methylcatechol, CAS: 452-86-8) are provided as a close approximation.
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Property Value Source

CAS Number 1219803-18-5 [11[2][3]

Molecular Formula C7Ds02 [1]

Molecular Weight 132.19 g/mol [11[3114]
4-(Methyl-d3)Benzene-3,5,6-

Synonyms ) [1]
d3-1,2-Diol-d2

Appearance Off-White Solid [4]

) =98 atom % D; =298%

Purity ] ] [3]
Chemical Purity

Melting Point 67-69 °C (non-deuterated) [51[6]

Boiling Point 251 °C (non-deuterated) [51[7]

Solubility (non-deuterated)

DMF: 25 mg/mIDMSO: 20
mg/mlEthanol: 3 mg/mIPBS
(pH 7.2): 5 mg/ml

[8]

Stability and Storage

Proper storage and handling are paramount to maintaining the integrity and stability of 4-

Methylcatechol-d8. The parent compound is known to be sensitive to air and light[9].

Storage Conditions:

o Temperature: Recommendations vary by supplier, ranging from 2-8°C for refrigeration to

ambient room temperature[1][3]. For long-term stability (= 4 years), storage at -20°C is

recommended for the parent compound and is advisable for the deuterated analog[8].

o Atmosphere: Store under an inert atmosphere, such as argon, in a dark place[5][9].

» Containers: Keep in original, tightly sealed containers to prevent degradation[9].

Chemical Stability:
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e The product is generally considered stable under recommended storage conditions[10].

» Incompatibilities: Avoid contact with strong reducing agents (e.g., hydrides, alkali metals),
strong oxidizing agents, bases, concentrated sulfuric acid, and dilute nitric acid[10]. Heat is
generated in reactions with acids and bases[10].

» Hazardous Reactions: Nitrated phenols can be explosive when heated[10]. Avoid using
aluminum, copper, or brass alloys in storage or process equipment[10].

Experimental Protocols and Handling
Adherence to safety and handling protocols is essential when working with this compound.
General Handling:

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.

» Ventilation: Use only in a well-ventilated area or outdoors[11].

» Personal Hygiene: Avoid all personal contact, including inhalation[10]. Do not eat, drink, or
smoke in the handling area. Wash hands thoroughly with soap and water after handling[9].

» Contaminated Clothing: Contaminated work clothes should be laundered separately before
reuse[9].

Spill Management:

e Minor Spills: Remove all potential ignition sources. Use dry clean-up procedures and avoid
generating dust. Collect the spilled material and place it in a suitable, labeled container for
disposal[10].

» Major Spills: Evacuate personnel from the area and move upwind. Alert emergency services,
providing the location and nature of the hazard[10].

Synthesis Outline (General, Non-Deuterated): While specific protocols for 4-Methylcatechol-
d8 are proprietary, the synthesis of the parent compound informs general laboratory
procedures. A common method involves the demethylation of 2-methoxy-4-methylphenol[12].
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» Reaction: The precursor (e.g., 2-methoxy-4-methylphenol) is reacted with a demethylating
agent (e.g., hydrobromic acid) under an inert atmosphere and protected from light[12].

o Neutralization: After the reaction, the mixture is neutralized to a weakly acidic pH using a
base like soda ash[12].

o Extraction: The product is extracted from the aqueous layer using an organic solvent mixture
(e.g., cyclohexane and toluene)[12].

 Purification: The solvent is removed via distillation under an inert atmosphere, and the final
product is crystallized by cooling, followed by filtration to obtain the purified solid[12].

Visualized Pathways and Workflows

The following diagrams illustrate key biological pathways and experimental workflows relevant
to 4-Methylcatechol.
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Caption: Metabolic conversion of Quercetin to 4-Methylcatechol by gut microbiota.

Generalized Synthesis Workflow
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Caption: A generalized workflow for the synthesis and purification of 4-Methylcatechol.
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Caption: Cellular mechanisms of 4-Methylcatechol in metastatic melanoma cells.[8]

Biological Relevance

4-Methylcatechol, the non-deuterated parent compound, exhibits diverse biological activities. It
is an active metabolite of the flavonoid quercetin, formed by gut microbiota[8]. Studies have
shown it can inhibit the migration of melanoma cells, induce apoptosis, and cause cell cycle
arrest by promoting the production of reactive oxygen species (ROS)[8]. Furthermore, it has
demonstrated vasodilatory effects, relaxing rat aortic rings and mesenteric arteries, and has
been shown to reduce blood pressure in hypertensive rats[8]. This biological activity makes its
deuterated analog, 4-Methylcatechol-d8, a critical tool for tracing metabolic pathways and
quantifying its presence and effects in complex biological systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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